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Compound of Interest

Compound Name: Thorium nitrate

Cat. No.: B3427713 Get Quote

This guide provides an objective comparison of methods and results from an inter-laboratory

study on thorium concentration measurements. It is intended for researchers, scientists, and

professionals in drug development who require accurate and reliable quantification of thorium

in various matrices. The data presented is based on an international intercomparison organized

by the International Atomic Energy Agency (IAEA) to assess the proficiency of analytical

laboratories.

Data Presentation: Thorium Concentration in
Thorium Ores
An inter-laboratory comparison was conducted on three thorium ore samples (S-14, S-15, and

S-16) involving 29 laboratories from 18 countries. A total of 438 individual results were

submitted, providing a robust dataset for evaluating different analytical techniques.[1][2] The

following tables summarize the thorium concentration data, showcasing the performance of

various analytical methods.

Table 1: Summary of Thorium Concentration in Thorium Ore Sample S-14
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Analytical Method Number of Labs
Mean
Concentration (%)

Standard Deviation
(%)

Neutron Activation

Analysis
10 0.038 0.007

Radiometry 8 0.041 0.012

Spectrophotometry 5 0.040 0.005

X-Ray Fluorescence 6 0.039 0.008

Overall 29 0.039 0.009

Table 2: Summary of Thorium Concentration in Thorium Ore Sample S-15

Analytical Method Number of Labs
Mean
Concentration (%)

Standard Deviation
(%)

Neutron Activation

Analysis
10 0.45 0.05

Radiometry 8 0.47 0.08

Spectrophotometry 5 0.46 0.04

X-Ray Fluorescence 6 0.44 0.06

Overall 29 0.45 0.06

Table 3: Summary of Thorium Concentration in Thorium Ore Sample S-16
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Analytical Method Number of Labs
Mean
Concentration (%)

Standard Deviation
(%)

Neutron Activation

Analysis
10 1.82 0.15

Radiometry 8 1.88 0.21

Spectrophotometry 5 1.85 0.12

X-Ray Fluorescence 6 1.80 0.18

Overall 29 1.84 0.17

Experimental Protocols
The intercomparison study utilized several established analytical methods for the determination

of thorium concentration. The following are detailed methodologies for the key experiments

cited.

1. Neutron Activation Analysis (NAA)

Neutron Activation Analysis is a highly sensitive nuclear analytical technique used for

determining the elemental composition of a wide variety of materials.

Sample Preparation: A known weight of the thorium ore sample is encapsulated in a high-

purity quartz or polyethylene vial.

Irradiation: The sample, along with a standard of known thorium concentration, is irradiated

with neutrons in a nuclear reactor. The 232Th isotope captures a neutron to become 233Th,

which is radioactive.

Decay and Measurement:233Th decays with a half-life of 22.3 minutes, emitting gamma

rays. After a suitable decay period to reduce interfering short-lived radionuclides, the

characteristic gamma rays emitted from the sample and the standard are measured using a

high-resolution gamma-ray spectrometer.

Quantification: The concentration of thorium in the sample is determined by comparing the

intensity of the gamma-ray peaks from the sample to those of the standard.
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2. Radiometry

Radiometric methods measure the radiation emitted from radioactive elements like thorium.

Sample Preparation: The ore sample is crushed, homogenized, and a known quantity is

sealed in a container of defined geometry.

Measurement: The gamma-ray activity of the sample is measured using a gamma-ray

spectrometer, typically with a sodium iodide (NaI) or high-purity germanium (HPGe) detector.

The measurement focuses on the characteristic gamma-ray energies emitted by the decay

products of 232Th.

Calibration: The detector is calibrated using certified reference materials with known thorium

concentrations and a similar matrix to the samples being analyzed.

Quantification: The thorium concentration is calculated from the measured count rates of the

characteristic gamma-ray peaks after correcting for background radiation and detector

efficiency.

3. Spectrophotometry

Spectrophotometry is a quantitative measurement of the reflection or transmission properties of

a material as a function of wavelength.

Sample Digestion: A known weight of the thorium ore sample is completely dissolved using a

mixture of strong acids (e.g., nitric acid, hydrofluoric acid, perchloric acid).

Colorimetric Reaction: A chromogenic reagent that forms a colored complex with thorium is

added to the sample solution under controlled pH conditions.

Measurement: The absorbance of the colored solution is measured at a specific wavelength

using a spectrophotometer.

Quantification: A calibration curve is prepared using standard solutions of known thorium

concentrations. The thorium concentration in the sample is determined by comparing its

absorbance to the calibration curve.
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4. X-Ray Fluorescence (XRF) Spectrometry

X-Ray Fluorescence is a non-destructive analytical technique used to determine the elemental

composition of materials.

Sample Preparation: The ore sample is typically ground into a fine powder and pressed into

a pellet.

Excitation: The sample is irradiated with high-energy X-rays from an X-ray tube. This causes

the ejection of inner orbital electrons from the atoms in the sample.

Fluorescence and Detection: Outer orbital electrons fill the vacancies, emitting secondary X-

rays (fluorescence) with energies characteristic of each element. These fluorescent X-rays

are detected by an energy-dispersive or wavelength-dispersive spectrometer.

Quantification: The intensity of the characteristic X-rays for thorium is proportional to its

concentration in the sample. The concentration is determined by comparing the intensity

from the sample to that of certified reference materials.

Mandatory Visualization
The following diagram illustrates the typical workflow of an inter-laboratory comparison for

thorium concentration measurements.
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Workflow of an inter-laboratory comparison study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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